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For Researchers, Scientists, and Drug Development Professionals

Abstract

Pigment Yellow 155 (C.I. No. 200310) is a high-performance disazo condensation pigment
prized for its brilliant greenish-yellow shade, excellent lightfastness, and thermal stability.[1][2]
[3] Its utility in a wide range of applications, including plastics, coatings, and printing inks, is
critically dependent on its solubility and resistance to various chemical agents.[1][2][4][5] This
technical guide provides a comprehensive overview of the solubility and solvent resistance
profile of Pigment Yellow 155, presenting available data in a structured format, detailing
relevant experimental protocols, and illustrating key methodologies. While precise quantitative
solubility data is not widely published, this document consolidates qualitative assessments of
its solvent and chemical fastness to provide a robust framework for its application in research
and development.

Chemical and Physical Properties
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Property Value Reference
Chemical Class Disazo Condensation [2][3]

C.l. Name Pigment Yellow 155 [2][3]

C.l. Number 200310 [2][3]

CAS Number 68516-73-4 [2][3]
Molecular Formula C34H32N6012 [2][3][6]
Molecular Weight 716.65 g/mol [2][3]
Appearance Yellow Powder [21151[7]
Density 1.2-1.5¢g/cm? [2][8]1[9]
Specific Surface Area ~50 m3/g [11[41181[10]

Oil Absorption

35-80 g/100g

[7181el

Solubility Profile

Quantitative solubility data for Pigment Yellow 155 in various organic solvents is not readily

available in public literature. The pigment is generally characterized by its low solubility and

excellent bleed resistance, which is a desirable trait for many of its applications.[1] The

solubility behavior is typically described qualitatively through solvent fastness or bleeding tests.

Qualitative Assessment of Solvent Resistance

The resistance of Pigment Yellow 155 to various organic solvents is typically evaluated on a

scale of 1 to 5, where 5 signifies excellent resistance (no bleeding or discoloration) and 1

indicates poor resistance.
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Solvent/Reagent Resistance (Scale 1-5) Reference
Water 5 [21[3]
Ethanol 5 [8]

Ethyl Acetate 5 [8]

Methyl Ethyl Ketone (MEK) 5 [8]
Benzene 4-5

Ester 5

oil 5 [2][3]

Chemical Resistance

Pigment Yellow 155 exhibits good to excellent resistance to both acids and alkalis, making it
suitable for applications where chemical exposure is a concern.

Chemical Agent Resistance (Scale 1-5) Reference
Acid Resistance 5 [21[31171[8]
Alkali Resistance 5 [21[3][718]
Soap Resistance 5

Migration Resistance 5 [8]

Experimental Protocols

The following sections detail standardized methodologies for assessing the solubility and
chemical resistance of pigments like Pigment Yellow 155.

Determination of Solvent Bleeding (Qualitative)

This protocol is based on the principles outlined in ASTM D279, which covers the determination
of bleeding characteristics of dry pigments by direct solvent extraction.
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Objective: To qualitatively assess the tendency of the pigment to bleed or dissolve in a specific
solvent.

Materials:

Pigment Yellow 155 sample

o Test solvent (e.g., Toluene, Ethanol, Ethyl Acetate)
o Test tubes with stoppers

« Filter paper (e.g., Whatman No. 1 or equivalent)

e Funnel

o Beaker

Procedure:

Weigh 0.5 g of Pigment Yellow 155 and place it into a clean, dry test tube.
e Add 10 mL of the test solvent to the test tube.

o Stopper the test tube and shake it vigorously for 1 minute.

» Allow the test tube to stand for 30 minutes at room temperature.

o Shake the test tube again for 1 minute.

 Filter the mixture through the filter paper into a clean beaker.

o Observe the filtrate for any coloration against a white background.

e The degree of bleeding is assessed visually. A colorless filtrate indicates excellent
resistance, while a deeply colored filtrate suggests poor resistance.
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Fig. 1. Workflow for Qualitative Solvent Bleeding Test.
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Determination of Chemical Resistance

This protocol provides a general framework for assessing the resistance of a pigment to acidic
and alkaline solutions.

Objective: To evaluate the color stability of the pigment upon exposure to acidic and alkaline
environments.

Materials:

» Pigment Yellow 155 sample

e 5% Hydrochloric Acid (HCI) solution

e 5% Sodium Hydroxide (NaOH) solution
« Distilled water

» Beakers

e Stirring rods

 Filter paper

e Drying oven

Procedure:

Prepare two beakers, one with 50 mL of 5% HCI and the other with 50 mL of 5% NaOH.

Disperse 1 g of Pigment Yellow 155 into each beaker with stirring.

Continue stirring the dispersions for 1 hour at room temperature.

Filter the contents of each beaker separately.

Wash the collected pigment on the filter paper with distilled water until the filtrate is neutral
(pH 7).
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e Dry the washed pigment samples in an oven at 60°C.

o Compare the color of the treated pigment samples with an untreated control sample. Any
significant change in hue, chroma, or lightness indicates a lack of resistance.
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Fig. 2: Workflow for Chemical Resistance Testing.
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Summary and Conclusion

Pigment Yellow 155 is a robust organic pigment with excellent resistance to a wide array of
solvents and chemicals. While quantitative solubility data remains elusive in the public domain,
the qualitative assessments consistently demonstrate its high performance in terms of non-
bleeding and color stability. The provided experimental protocols offer standardized
approaches for evaluating these critical properties, enabling researchers and formulation
scientists to effectively assess the suitability of Pigment Yellow 155 for their specific
applications. Its strong resistance profile confirms its utility in demanding environments where
chemical inertness and color durability are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3429796#solubility-and-solvent-resistance-of-
pigment-yellow-155]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b3429796#solubility-and-solvent-resistance-of-pigment-yellow-155
https://www.benchchem.com/product/b3429796#solubility-and-solvent-resistance-of-pigment-yellow-155
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3429796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

